4-cyano-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound are determined by its molecular structure. Unfortunately, the search results do not provide specific information on the physical and chemical properties of this compound.Scientific Research Applications
Synthesis and Characterization
4-cyano-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide is involved in various chemical syntheses and characterizations, reflecting its potential in scientific research applications. For instance, it has been utilized in the synthesis of derivatives that form part of the 4H-pyrimido[2,1-b]-benzothiazole-4-one family. These compounds are prepared through reactions involving 2-amino benzothiazole and specific reagents in the presence of dimethyl formamide and anhydrous potassium carbonate, indicating its utility in creating novel heterocyclic compounds with potential applications in various fields including medicinal chemistry (K. Baheti, S. B. Kapratwar, & S. V. Kuberkar, 2002).
Anticancer Activity
Significant research has explored the anticancer potential of derivatives related to 4-cyano-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide. Studies have shown that certain derivatives exhibit in-vitro anticancer activity against various cancer cell lines, highlighting the compound's relevance in the development of new anticancer agents (G. S. Waghmare, A. B. Chidrawar, V. Bhosale, G. Shendarkar, & S. V. Kuberkar, 2013).
Colorimetric Sensing
In the realm of chemical sensing, derivatives of 4-cyano-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide have been synthesized for the purpose of colorimetric sensing of specific anions. Such compounds, after undergoing synthesis and characterization, have demonstrated remarkable efficiency in naked-eye detection of fluoride anions in solutions, attributed to intramolecular charge transfer mechanisms. This application is particularly relevant in environmental monitoring and public health (E. A. Younes, N. Hussein, Majed H. Shtaiwi, F. Shahrokhi, Kayed A. Abu Safieh, & Yuming Zhao, 2020).
Safety and Hazards
properties
IUPAC Name |
4-cyano-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O3S/c1-21-15-13(23-2)8-9-14(24-3)16(15)25-18(21)20-17(22)12-6-4-11(10-19)5-7-12/h4-9H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MCVPVXCCNJWTAI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2SC1=NC(=O)C3=CC=C(C=C3)C#N)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-cyano-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide | |
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